Bis[(1,2,3,4,5-H)-1-Butyl-2,4-Cyclopentadien-1-Yl]Difluoro-Zirconium

• Molecular Formula: C18H26F2Zr
• Molecular Weight: 371.6 g/mol
• InChI: InChI=1S/2C9H13.2FH.Zr/c2*1-2-3-6-9-7-4-5-8-9;;;/h2*4-5,7-8H,2-3,6H2,1H3;2*1H;/q;;;;+2/p-2
• InChI Key: GAKSKYCHCSTWFO-UHFFFAOYSA-L
• Canonical SMILES: CCCC[C]1[CH][CH][CH][CH]1.CCCC[C]1[CH][CH][CH][CH]1.F[Zr]F

Description

Zirconium,bis[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl]difluoro- is an organometallic compound that features zirconium as its central metal atom. This compound is part of a broader class of organozirconium compounds, which are known for their unique chemical properties and applications in various fields such as catalysis and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Zirconium,bis[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl]difluoro- typically involves the reaction of zirconium tetrachloride with butylcyclopentadienyl ligands in the presence of a fluorinating agent. The reaction is carried out under inert atmosphere conditions to prevent oxidation and hydrolysis of the sensitive intermediates.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves stringent control of reaction conditions such as temperature, pressure, and the purity of reagents to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Zirconium,bis[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl]difluoro- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form zirconium oxides.

Reduction: It can be reduced to lower oxidation states of zirconium.

Substitution: Ligands in the compound can be substituted with other ligands under appropriate conditions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like oxygen or hydrogen peroxide for oxidation, and reducing agents such as lithium aluminum hydride for reduction. Substitution reactions often require the presence of strong nucleophiles or electrophiles .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation typically yields zirconium oxides, while substitution reactions can produce a variety of organozirconium compounds .

Scientific Research Applications

Zirconium,bis[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl]difluoro- has several scientific research applications:

Catalysis: It is used as a catalyst in various organic reactions, including polymerization and hydrogenation.

Materials Science: The compound is employed in the synthesis of advanced materials, such as nanomaterials and ceramics.

Biomedical Applications: Research is ongoing into its potential use in drug delivery systems and as an antimicrobial agent.

Mechanism of Action

The mechanism by which Zirconium,bis[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl]difluoro- exerts its effects involves the interaction of its zirconium center with various molecular targets. The compound can coordinate with different ligands, facilitating various chemical transformations. The pathways involved often include ligand-to-metal charge transfer and coordination chemistry .

Comparison with Similar Compounds

Similar Compounds

• Bis(cyclopentadienyl)zirconium dichloride
• Bis(cyclopentadienyl)hafnium dichloride
• Bis(cyclopentadienyl)titanium dichloride

Uniqueness

Zirconium,bis[(1,2,3,4,5-h)-1-butyl-2,4-cyclopentadien-1-yl]difluoro- is unique due to its specific ligand structure, which imparts distinct chemical properties and reactivity compared to its analogues. Its difluoro substituents enhance its stability and reactivity in certain chemical environments .